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Comparative Susceptibility of Isolates to Imazalil

The table below summarizes the activity of imazalil against various fungal isolates, characterized by their

genetic profiles. The Minimal Inhibitory Concentration (MIC) is a standard measure of drug effectiveness; a

lower MIC indicates greater susceptibility [1] [2].

. L Genetic Profile (cyp51A Imazalil MIC Susceptibility

Strain Origin | Type . .
mutation) (mglL) Interpretation

Clinical & Wild-type (WT) 0.10-2.0 2] Susceptible
Environmental
Clinical & TR34/L98H 2.0-8.0[2] Reduced Susceptibility
Environmental
Clinical & TR34/L98H/S297T/F495I >8.0[1] Resistant
Environmental
Clinical TR46/Y121F/T289A >32[1] Resistant
Clinical G54R | G54V 0.06 [1] Susceptible
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Key Resistance Mechanisms

The core mechanism of azole resistance in Aspergillus fumigatus involves mutations in the Cyp51A gene,

which encodes the target enzyme for this drug class.

e Target-Site Mutation (F495l): The F495I substitution is a key driver of imazalil-specific resistance.
Structural alignments suggest this mutation is orthologous to those conferring imidazole resistance in
other plant pathogens, indicating a conserved resistance mechanism [1].

e Promoter Duplication + Mutation (TR34/L98H): A tandem repeat in the promoter region (TR34)
combined with the L98H amino acid substitution leads to overexpression of a protein with reduced
affinity for azoles, conferring broad resistance [2].

e Combined Mutations: The triple mutation TR34/L98H/S297T/F495] demonstrates a stepwise
accumulation of resistance mechanisms, leading to higher levels of resistance, particularly to
imidazole drugs like imazalil [1].

This relationship between genetic mutations and the resulting phenotypic resistance can be visualized in the

following pathway.
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Experimental Protocols for Susceptibility Testing

The data presented are derived from standardized and validated microbiological methods.

In Vitro Antifungal Susceptibility Testing (EUCAST)

This is the benchmark method for determining MIC values against Aspergillus fumigatus [1].

e Procedure: A standardized inoculum of fungal conidia (spores) is prepared and exposed to a series
of imazalil concentrations in liquid culture microplates. The plates are incubated at a defined
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temperature, and microbial growth is assessed visually or spectrophotometrically. The lowest
concentration that prevents visible growth is recorded as the MIC [1].

e Quality Control: Testing includes quality-controlled reference strains to ensure accuracy. Studies
typically test multiple isolates per strain to account for biological variability.

Agar-Based Growth Phenotyping

This method provides a visual confirmation of resistance on solid media [1].

¢ Procedure: Fungal isolates are spotted onto Minimal Medium (MM) agar plates amended with a
specific, discriminatory concentration of imazalil. Growth is compared to a control plate without the
fungicide after a set incubation period. The ability to grow at concentrations that inhibit wild-type
strains confirms resistance [1] [3].

Interpretation Guide for Professionals

¢ Monitor for Specific Mutations: The TR34/L98H/S297T/F495I haplotype is a significant marker for
multi-azole resistance that includes imidazoles. Its presence in both clinical and environmental
isolates highlights a One Health challenge [1] [2].

e Consider Agricultural Link: The emergence of strains with the F495] mutation suggests that the use
of imidazole fungicides in the environment may exert selection pressure, driving resistance in clinical
pathogens [1].

¢ Utilize Discriminatory Concentrations: For environmental monitoring, a concentration of 1.0 mg/L
of imazalil in agar has been validated to discriminate between resistant and susceptible isolates of
Penicillium digitatum in packinghouses, a concept that can be adapted for surveillance of other fungi

[3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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